Cas no 1795196-67-6 (5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide)

• Product Name: 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide
• CAS No: 1795196-67-6
• MF: C₁₅H₁₅BrClNO₃
• MW: 372.64150261879
• CID: 5368847
• Update Time: 2025-06-26

5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide

• Inchi： 1S/C15H15BrClNO3/c1-15(20-2,10-4-3-5-11(17)8-10)9-18-14(19)12-6-7-13(16)21-12/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key： IQFQYNZEHLCPOQ-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC(C1=CC=CC(Cl)=C1)(OC)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide

Professional Introduction to Compound with CAS No. 1795196-67-6 and Product Name: 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide

The compound with the CAS number 1795196-67-6 and the product name 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular architecture of this compound includes a furan-2-carboxamide core, which is a well-documented pharmacophore in various bioactive molecules. The presence of a bromo substituent and a 3-chlorophenyl moiety further enhances its chemical diversity, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide molecule has been extensively studied for its potential to interact with specific targets within these pathways. For instance, the bromo group is known to enhance binding affinity to certain enzymes and receptors, while the furan-2-carboxamide moiety provides a scaffold that can be modified to improve solubility and metabolic stability.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules that have demonstrated therapeutic efficacy in preclinical studies. The 3-chlorophenyl substituent, in particular, has been identified as a key pharmacophoric element in several drugs that target central nervous system disorders. By incorporating this moiety into the molecular structure of 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide, researchers aim to leverage these established interactions to develop new treatments with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has accelerated the discovery process for novel drug candidates. The use of high-throughput virtual screening techniques has allowed researchers to rapidly assess the potential of compounds like 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide against various biological targets. These computational methods have identified several derivatives of this compound that exhibit enhanced potency and selectivity, suggesting that further optimization could yield highly effective therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromo and chloro substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency. These techniques not only enhance the scalability of production but also allow for greater flexibility in modifying the molecular structure for tailored biological activity.

Preclinical studies have begun to explore the pharmacological profile of 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide, providing valuable insights into its potential therapeutic applications. Initial results indicate that this compound exhibits significant activity against certain cancer cell lines, suggesting its utility as an anticancer agent. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates is often hampered by challenges related to bioavailability and metabolic stability. However, the structural features of 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide offer several advantages in this regard. The presence of the furan-2-carboxamide moiety has been shown to improve solubility in both aqueous and organic solvents, while the bulky side chains enhance metabolic resistance. These properties make it a promising candidate for oral administration, which would significantly improve patient compliance compared to injectable therapies.

In conclusion, the compound with CAS number 1795196-67-6 and product name 5-bromo-N-[2-(3-chlorophenyl)-2-methoxypropyl]furan-2-carboxamide represents a significant advancement in medicinal chemistry. Its unique structural features and promising preclinical results make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in future therapeutic strategies.